Cas no 90919-49-6 (Benzoyl chloride,2,3-dimethoxy-5-methyl-)
90919-49-6 structure
Product Name:Benzoyl chloride,2,3-dimethoxy-5-methyl-
CAS No:90919-49-6
MF:C10H11ClO3
MW:214.645542383194
CID:798969
PubChem ID:45081242
Update Time:2025-04-19
Benzoyl chloride,2,3-dimethoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2,3-dimethoxy-5-methyl-
- 2,3-dimethoxy-5-methylbenzoyl chloride
- Benzoyl chloride, 2,3-dimethoxy-5-methyl- (9CI)
- 90919-49-6
- DTXSID00664464
-
- Inchi: 1S/C10H11ClO3/c1-6-4-7(10(11)12)9(14-3)8(5-6)13-2/h4-5H,1-3H3
- InChI Key: SJJPLAOYXDTMMY-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C)C=C(C=1OC)OC)=O
Computed Properties
- Exact Mass: 214.04
- Monoisotopic Mass: 214.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- XLogP3: 2.7
Benzoyl chloride,2,3-dimethoxy-5-methyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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